Cas no 132277-09-9 (1-Chloro-3-methylnaphthalene)

• Product Name: 1-Chloro-3-methylnaphthalene
• CAS No: 132277-09-9
• MF: C₁₁H₉Cl
• MW: 176.642162084579
• CID: 842891
• PubChem ID: 14756593
• Update Time: 2025-10-28

1-Chloro-3-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-methylnaphthalene
• Naphthalene, 1-chloro-3-methyl-
• 1-Chloro-3-methyl-naphthalene
• LogP
• 132277-09-9
• DTXSID00563660
• FVWGPYXKBKTNEC-UHFFFAOYSA-N
• FT-0746168
• SCHEMBL806446
• AKOS006289603

• Inchi： 1S/C11H9Cl/c1-8-6-9-4-2-3-5-10(9)11(12)7-8/h2-7H,1H3
• InChI Key： FVWGPYXKBKTNEC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 176.03937
• Monoisotopic Mass: 176.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 1-Chloro-3-methylnaphthalene

Introduction to 1-Chloro-3-methylnaphthalene (CAS No. 132277-09-9)

1-Chloro-3-methylnaphthalene, with the chemical formula C₁₀H₇Cl, is a significant intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number 132277-09-9, has garnered attention due to its versatile applications in the development of fine chemicals and active pharmaceutical ingredients (APIs). Its unique structural properties, featuring a chloro substituent on a naphthalene ring with a methyl group at the 3-position, make it a valuable building block for further functionalization.

The naphthalene core, a fused aromatic hydrocarbon, provides a stable platform for various chemical modifications. The presence of the chloro group at the 1-position enhances reactivity, allowing for nucleophilic substitution reactions that are pivotal in constructing more complex molecules. Meanwhile, the methyl group at the 3-position influences electronic distribution and steric hindrance, affecting reaction pathways and product selectivity. These features make 1-Chloro-3-methylnaphthalene a preferred choice for synthetic chemists aiming to develop novel heterocyclic compounds.

In recent years, advancements in synthetic methodologies have expanded the utility of 1-Chloro-3-methylnaphthalene in pharmaceutical applications. For instance, researchers have leveraged its reactivity to synthesize derivatives with potential biological activity. A notable area of interest is its role in developing kinase inhibitors, where the naphthalene scaffold is often modified to achieve high binding affinity to target proteins. The chloro and methyl substituents serve as handles for further derivatization, enabling the creation of structurally diverse compounds.

One of the most compelling aspects of 1-Chloro-3-methylnaphthalene is its incorporation into drug candidates targeting neurological disorders. Recent studies have demonstrated that naphthalene derivatives exhibit promising effects on neurotransmitter systems. The chloro-substituted naphthalenes can be transformed into amine or alcohol functional groups through palladium-catalyzed cross-coupling reactions, leading to molecules with potential therapeutic benefits. These transformations highlight the compound's adaptability in medicinal chemistry.

The pharmaceutical industry has also explored 1-Chloro-3-methylnaphthalene as a precursor for antiviral and anticancer agents. By introducing additional functional groups such as carboxylic acids or ethers, chemists can generate compounds that interfere with viral replication or inhibit tumor growth. The stability of the naphthalene ring under various reaction conditions makes it an ideal candidate for such modifications. Moreover, computational studies have shown that certain derivatives of 1-Chloro-3-methylnaphthalene exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability.

From an industrial perspective, the synthesis of 1-Chloro-3-methylnaphthalene has been optimized for scalability and cost-effectiveness. Modern catalytic processes allow for high yields with minimal byproducts, aligning with green chemistry principles. The compound's role in multi-step syntheses has been further validated by its use in producing dyes and agrochemicals, demonstrating its broad applicability beyond pharmaceuticals.

The future prospects of 1-Chloro-3-methylnaphthalene are promising, with ongoing research focusing on uncovering new synthetic pathways and expanding its therapeutic potential. Innovations in flow chemistry and photoredox catalysis are expected to enhance its accessibility and versatility. As drug discovery continues to evolve, compounds like 1-Chloro-3-methylnaphthalene will remain indispensable tools for medicinal chemists seeking to develop innovative treatments.

In conclusion, 1-Chloro-3-methylnaphthalene (CAS No. 132277-09-9) stands out as a crucial intermediate in organic synthesis and pharmaceutical development. Its unique structural features enable diverse modifications, making it valuable for creating biologically active molecules. With advancements in synthetic techniques and growing interest in naphthalene derivatives, this compound is poised to play an even greater role in future chemical research and drug development endeavors.